N-(1-phenylethyl)-[1,3]thiazolo[4,5-c]pyridin-2-amine

• IUPAC Name: N-(1-phenylethyl)-[1,3]thiazolo[4,5-c]pyridin-2-amine
• InChI: InChI=1S/C14H13N3S/c1-10(11-5-3-2-4-6-11)16-14-17-12-9-15-8-7-13(12)18-14/h2-10H,1H3,(H,16,17)
• InChI Key: JLXFETIUXRKXNQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=C1)NC2=NC3=C(S2)C=CN=C3
• Molecular Formula: C14H13N3S
• Molecular Weight: 255.34 g/mol

Description

“N-(1-phenylethyl)-[1,3]thiazolo[4,5-c]pyridin-2-amine” is a compound that belongs to the class of organic compounds known as pyrrolopyridines. These are compounds containing a pyrrolopyridine moiety, which consists of a pyrrole ring fused to a pyridine.

Synthesis Analysis

The synthesis of thiazolo[3,2-a]pyrimidines, which are structurally similar to the compound , has been reported. The most widely known method is based on the cyclization of 3,4-dihydropyrimidine-2-thiones with dielectrophilic building blocks, particularly halogen-containing ones such as α-bromo ketones, chloroacetic acid, and 1,2-dichloroethane, as well as terminal alkynes.

Molecular Structure Analysis

The molecular structure of “N-(1-phenylethyl)-[1,3]thiazolo[4,5-c]pyridin-2-amine” has a molecular formula of C12H9N3S, an average mass of 227.285 Da, and a monoisotopic mass of 227.051712 Da.

Chemical Reactions Analysis

The chemical reactions of thiazolo[3,2-a]pyrimidines have been studied. These compounds possess an active methylene group (C2H2) which is considered one of the most attractive centers for functionalization due to its high reactivity toward various electrophilic reagents.

Scientific Research Applications

Antitumor Activity

The thiazolo[4,5-c]pyridine scaffold has demonstrated potent antitumor effects. Researchers have explored derivatives of this compound as potential anticancer agents. .

Antibacterial Properties

Thiazolo[4,5-c]pyridines also exhibit antibacterial activity. These compounds have been investigated for their ability to inhibit bacterial growth and combat infections. .

Anti-Inflammatory Effects

Inflammation plays a crucial role in various diseases. Thiazolo[4,5-c]pyridine derivatives have shown anti-inflammatory properties by modulating key pathways involved in inflammation. .

Purine Bioisosteres

The thiazolo[4,5-c]pyridine ring system resembles purine, a fundamental component of nucleic acids. This similarity allows researchers to design molecules that mimic purine-based compounds. .

Optoelectronic Applications

Thiazole-based compounds, including thiazolo[4,5-c]pyridines, exhibit interesting optical and electrical properties. They are used in organic light-emitting diodes (OLEDs) and other organic optoelectronic devices. .

Nonlinear Optical Materials

Thiazolo[4,5-c]pyridines can be functionalized to create nonlinear optical materials. By introducing substituents, researchers can tailor their electronic properties. .

Mechanism of Action

Target of Action

N-(1-phenylethyl)-[1,3]thiazolo[4,5-c]pyridin-2-amine is a derivative of thiazolo[4,5-b]pyridines . Thiazolo[4,5-b]pyridines are known to interact with a wide range of receptor targets . Some representatives of this class have been reported as histamine H3 receptor antagonists .

Mode of Action

It is known that thiazolo[4,5-b]pyridines exhibit a broad spectrum of pharmacological activities . They are able to interact with a wide range of receptor targets, which may be crucial for their physiological action .

Biochemical Pathways

Thiazolo[4,5-b]pyridines are known to possess a broad spectrum of pharmacological activities . They have been reported to exhibit high antioxidant, antimicrobial, herbicidal, anti-inflammatory, antifungal, and antitumor activities .

Result of Action

Thiazolo[4,5-b]pyridines have been reported to exhibit a broad spectrum of pharmacological activities . They have been identified and developed in recent years for their high antioxidant, antimicrobial, herbicidal, anti-inflammatory, antifungal, and antitumor activities .

Future Directions

Thiazolopyridines, including “N-(1-phenylethyl)-[1,3]thiazolo[4,5-c]pyridin-2-amine”, are promising scaffolds for the design of new medicines, including anticancer drugs. The thiazolo[3,2-a]pyrimidine moiety can be readily modified by the introduction of new binding sites, which is extremely necessary to optimize the interaction between the ligand and biological target. This suggests potential future directions for the development and study of this compound.